Cas no 1806900-97-9 (Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1806900-97-9
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4873575
• Update Time: 2025-07-10

Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H11ClF2N2O2/c1-17-8(16)2-5-6(11)4-15-7(3-14)9(5)10(12)13/h4,10H,2-3,14H2,1H3
• InChI Key： IGHSLJBPTUXZRW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CN)C(C(F)F)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate

Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate, also known by its CAS number 1806900-97-9, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents, including an amino group, a chlorine atom, a difluoromethyl group, and an acetate ester group. These functional groups confer unique chemical and biological properties to the compound, making it a subject of interest in both academic and industrial research.

The synthesis of Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various methodologies, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and coupling reactions, to assemble the pyridine core and its substituents. The incorporation of fluorinated groups, such as the difluoromethyl moiety, has been facilitated by the use of fluorinating agents like diiododifluoromethane (I₂CF₂) or other fluorination techniques.

The structural complexity of this compound has led to its investigation in several fields. In pharmaceutical research, Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate has been studied as a potential lead compound for drug development. Its pyridine ring serves as a versatile scaffold for attaching bioactive groups, while the amino and chlorine substituents enhance its ability to interact with biological targets such as enzymes or receptors. Recent studies have focused on its potential as an inhibitor of kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders.

In agrochemical applications, this compound has shown promise as a herbicide or fungicide due to its ability to disrupt key biochemical pathways in plants or pathogens. The difluoromethyl group contributes to the molecule's lipophilicity and stability, which are desirable properties for agricultural chemicals. Field trials have demonstrated its efficacy in controlling weeds and fungal infections without significant adverse effects on non-target organisms.

The environmental impact of Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate has also been a topic of recent research. Studies have investigated its biodegradation pathways and persistence in soil and water systems. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. However, further research is needed to assess its long-term effects on ecosystems and to develop strategies for minimizing its release into the environment.

From a toxicological perspective, Methyl 2-(aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-4-acetate has been evaluated for its safety profile. Acute toxicity studies reveal that it exhibits low toxicity when administered orally or dermally. Chronic exposure studies are currently underway to determine potential long-term health risks associated with occupational or environmental exposure.

In conclusion, Methyl 2-(aminom methyl)-5-chloro-3-(difluorom ethyl)pyridine-4-acetate is a multifaceted compound with significant potential in various industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it is likely to find new applications that contribute to advancements in medicine, agriculture, and environmental science.